Cas no 1235-15-0 (Norbolethone)

• Product Name: Norbolethone
• CAS No: 1235-15-0
• MF: C₂₁H₃₂O₂
• MW: 316.477586746216
• CID: 158832
• PubChem ID: 66255
• Update Time: 2025-04-19

Norbolethone Chemical and Physical Properties

Names and Identifiers

• (8R,9S,10R,13S,14S,17S)-13,17-diethyl-17-hydroxy-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
• NORBOLETHONE
• (8R,9S,10R,13S,14S,17S)-13,17-Diethyl-17-hydroxy-1,2,6,7,8,9,10,1 1,12,13,14,15,16,17-tetradecahydro-3H-cyclopenta[a]phenanthren-3- one (non-preferred name)
• Norboletone
• Genabol
• DL-Norbolethone
• Wy 3475
• Norbalethone
• O60979L83F
• Norboletone [INN]
• Norboletona
• Norboletonum
• Norboletonum [INN-Latin]
• Norboletona [INN-Spanish]
• MLS002694957
• Norbolhetone
• NSC89791
• alpha-Norbolethone
• FTBJKONNNSKOLX-XUDSTZEESA-N
• 13-Ethyl-17-hydroxy-18,19-dinor-17-alpha-pregn-4-en-3-one
• 18,19-Dinorpregn-4-en-3-one, 13-ethyl-17-hydroxy-, (17alpha)-, (+-)-
• Gon-4-en-3-one,17.alpha.-diethyl-17-hydroxy-
• (+/-)-17a-Ethyl-18-homo-19-nortestosterone
• (+/-)-13,17a-Diethyl-17b-hydroxygon-4-en-3-one
• WY-3475
• SCHEMBL548124
• HY-U00108
• 13-ethyl-17-hydroxy-18,19-dinor-17-pregn-4-en-20-yn-3-one
• NORBOLETHONE [MI]
• dl-13-beta,17-alpha-Diethyl-17-beta-hydroxygon-4-en-3-one
• UNII-U3BZU2241A
• 1235-15-0
• Norbolethone (1.0mg/ml in Acetonitrile)
• NSC 89791
• dl-13,17a-Diethyl-17-hydroxygon-4-en-3-one
• 18, 13-ethyl-17-hydroxy-, (17.alpha.)-
• CHEMBL2105134
• NSC-89791
• 797-58-0
• 18,19-Dinor-17-alpha-pregn-4-en-3-one, 13-ethyl-17-hydroxy-
• 18, 13-ethyl-17-hydroxy-
• Norbolethone, (+)-
• NORBOLETONE [MART.]
• U3BZU2241A
• Norbolethone D-form [MI]
• Norbolethone [USAN]
• AKOS030253215
• WLN: L E5 B666 OV MUTJ E2 FQ F2
• UNII-O60979L83F
• Norbolethone (USAN)
• 13.BETA.,17.ALPHA.-DIETHYL-17.BETA.-HYDROXYGON-4-EN-3-ONE
• 18,19-DINORPREGN-4-EN-3-ONE, 13-ETHYL-17-HYDROXY-, (17.ALPHA.)-, (+/-)-
• Q410981
• 13-ethyl-17-hydroxy-18,19-dinor-17a-pregn-4-en-3-one
• Norbolethone [USAN:INN]
• (1S,2R,10R,11S,14S,15S)-14,15-diethyl-14-hydroxytetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-6-en-5-one
• (17a)-(+/-)-13-ethyl-17-hydroxy-18,19-Dinorpregn-4-en-3-one
• D-Norbolethone
• D05204
• DTXSID50154027
• 18,19-Dinor-17-alpha-pregn-4-en-3-one, 13-ethyl-17-hydroxy-, (+-)-
• (+-)-13-Ethyl-17-hydroxy-18,19-dinor-17alpha-pregn-4-en-3-one
• 18,19-Dinorpregn-4-en-3-one, 13-ethyl-17-hydroxy-, (17.alpha.)-
• 13-ETHYL-17-HYDROXY-18,19-DINOR-17.ALPHA.-PREGN-4-EN-3-ONE
• 13,17.ALPHA.-DIETHYL-17-HYDROXYGON-4-EN-3-ONE
• (.+-.)-13-Ethyl-17-hydroxy-18,19-dinor-17.alpha.-pregn-4-en-3-one
• 3-Ethyl-17-hydroxy-18,19-dinor-pregn-4-en-3-one
• (+-)-13-Ethyl-17-hydroxy-18,19-dinor-17alpha -pregn-4-en-3-one
• 18,19-Dinor-17alpha-pregn-4-en-3-one, 13-ethyl-17-hydroxy-
• (+/-)-13-ethyl-17-hydroxy-18,19-Dinor-17a-pregn-4-en-3-one
• DL-13,17a-Diethyl-17b-hydroxygon-4-en-3-one
• 13-EHDPO
• DTXSID801015371
• Norboletone, (+)-
• 13beta,17alpha-Diethyl-17beta-hydroxygon-4-en-3-one
• (+/-)-13b,17a-Diethyl-17b-hydroxygon-4-en-3-one
• dl-17b-Hydroxy-13b,17a-diethylgon-4-en-3-one
• NS00067955
• 18,19-Dinor-17.alpha.-pregn-4-en-3-one, 13-ethyl-17-hydroxy-
• (17.ALPHA.)-13-ETHYL-17-HYDROXY-18,19-DINORPREGN-4-EN-3-ONE
• 18,19-Dinorpregn-4-en-3-one, 13-ethyl-17-hydroxy-, (17-alpha)-
• CS-7144
• Norbolethone

• Inchi： 1S/C21H32O2/c1-3-20-11-9-17-16-8-6-15(22)13-14(16)5-7-18(17)19(20)10-12-21(20,23)4-2/h13,16-19,23H,3-12H2,1-2H3/t16-,17+,18+,19-,20-,21-/m0/s1
• InChI Key： FTBJKONNNSKOLX-XUDSTZEESA-N
• SMILES： O[C@@]1(CC)CC[C@H]2[C@@H]3CCC4=CC(CC[C@@H]4[C@H]3CC[C@@]21CC)=O

Computed Properties

• Exact Mass: 316.24000
• Monoisotopic Mass: 316.240230259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3

Experimental Properties

• Melting Point: 144-145°
• PSA: 37.30000
• LogP: 4.65940

Norbolethone Security Information

• Toxicity：LD50 orally in mice: >5010 mg/kg (Goldenthal)